Cas no 100018-96-0 (Octadecanoic acid,iodo-, ethyl ester (9CI))

• Product Name: Octadecanoic acid,iodo-, ethyl ester (9CI)
• CAS No: 100018-96-0
• MF: C₂₀H₃₉IO₂
• MW: 438.426939249039
• CID: 156431
• PubChem ID: 24846134
• Update Time: 2025-04-19

Octadecanoic acid,iodo-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,iodo-, ethyl ester (9CI)
• ethyl iodooctadecanoate
• ethyl 2-iodooctadecanoate
• 2-Iodooctadecanoic acid ethyl ester
• DTXSID20905169
• starbld0030317
• ethyl 18-iodooctadecanoate
• 1893410-09-7
• EINECS 309-101-7
• 100018-96-0

• Inchi： 1S/C20H39IO2/c1-2-23-20(22)18-16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-19-21/h2-19H2,1H3
• InChI Key： OSWFHHOVGRYNAB-UHFFFAOYSA-N
• SMILES： ICCCCCCCCCCCCCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 438.19917
• Monoisotopic Mass: 438.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.149
• Boiling Point: 440.5°Cat760mmHg
• Flash Point: 220.2°C
• Refractive Index: 1.485
• PSA: 26.3